Cas no 412016-31-0 (1-Piperidinecarboxylicacid, 4-hydroxy-)

1-Piperidinecarboxylicacid, 4-hydroxy- structure
412016-31-0 structure
Product Name:1-Piperidinecarboxylicacid, 4-hydroxy-
CAS No:412016-31-0
MF:C6H11NO3
MW:145.156441926956
CID:326376
PubChem ID:21897574
Update Time:2025-04-19

1-Piperidinecarboxylicacid, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylicacid, 4-hydroxy-
    • 1-Piperidinecarboxylic acid, 4-hydroxy- (9CI)
    • 4-hydroxypiperidine-1-carboxylic acid
    • 1-Piperidinecarboxylicacid,4-hydroxy
    • 4-hydroxy-1-piperidinecarboxylate
    • 4-hydroxy-piperidine-1-carboxylic acid
    • 412016-31-0
    • DTXSID70619648
    • SCHEMBL169000
    • Inchi: 1S/C6H11NO3/c8-5-1-3-7(4-2-5)6(9)10/h5,8H,1-4H2,(H,9,10)
    • InChI Key: OHZUEFKOZYWUFF-UHFFFAOYSA-N
    • SMILES: OC1CCN(C(=O)O)CC1

Computed Properties

  • Exact Mass: 145.07400
  • Monoisotopic Mass: 145.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • PSA: 60.77000
  • LogP: 0.05900

1-Piperidinecarboxylicacid, 4-hydroxy- Production Method

1-Piperidinecarboxylicacid, 4-hydroxy- Related Literature

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